Cas no 88953-20-2 (Benzene, [(1-pentylundecyl)oxy]-)

Benzene, [(1-pentylundecyl)oxy]- structure
88953-20-2 structure
Product name:Benzene, [(1-pentylundecyl)oxy]-
CAS No:88953-20-2
MF:C22H38O
MW:318.53652
CID:618521
PubChem ID:71320876

Benzene, [(1-pentylundecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(1-pentylundecyl)oxy]-
    • hexadecan-6-yloxybenzene
    • DTXSID30750748
    • 88953-20-2
    • [(Hexadecan-6-yl)oxy]benzene
    • Inchi: InChI=1S/C22H38O/c1-3-5-7-8-9-10-11-14-18-21(17-13-6-4-2)23-22-19-15-12-16-20-22/h12,15-16,19-21H,3-11,13-14,17-18H2,1-2H3
    • InChI Key: FQZCSUDTSHDXRX-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCC(CCCCC)OC1=CC=CC=C1

Computed Properties

  • Exact Mass: 318.292265831g/mol
  • Monoisotopic Mass: 318.292265831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 9.2Ų

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